Cas no 1806575-23-4 (1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one)

• Product Name: 1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one
• CAS No: 1806575-23-4
• MF: C₁₀H₇BrF₃IO
• MW: 406.965665102005
• CID: 4979134
• Update Time: 2025-05-25

1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one

• Inchi： 1S/C10H7BrF3IO/c1-5(16)9(11)6-2-3-8(15)7(4-6)10(12,13)14/h2-4,9H,1H3
• InChI Key： HUTWPYKMZGBFLP-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(F)(F)F)C(C(C)=O)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 269
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one

Exploring the Chemical Properties and Applications of 1-Bromo-1-(4-Iodo-3-(Trifluoromethyl)Phenyl)Propan-2-One

1-Bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one, commonly referred to by its CAS number 1806575-23-4, is a complex organic compound with a unique structure that makes it highly valuable in various chemical and pharmaceutical applications. This compound is characterized by its bromine atom, iodine substituent, and trifluoromethyl group attached to a phenyl ring, which is further connected to a propanone moiety. The combination of these functional groups imparts distinctive chemical properties, making it a subject of interest in both academic research and industrial settings.

The structure of 1-bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one is particularly intriguing due to the presence of multiple halogen atoms. Bromine and iodine are known for their ability to participate in various substitution reactions, making this compound a versatile building block in organic synthesis. The trifluoromethyl group adds another layer of complexity, introducing electron-withdrawing effects that can influence the reactivity of the molecule in different reaction conditions.

Recent studies have highlighted the potential of this compound in drug discovery and development. The trifluoromethyl group is known to enhance pharmacokinetic properties such as bioavailability and metabolic stability, which are critical for drug candidates. Additionally, the presence of halogen atoms can facilitate bioisosteric replacements, allowing chemists to modify the compound's properties for specific therapeutic applications.

In terms of synthesis, 1-bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one can be prepared through a variety of methods, including nucleophilic aromatic substitution and Friedel-Crafts acylation. These methods leverage the reactivity of the halogen atoms and the electrophilic nature of the propanone moiety. Researchers have also explored the use of transition metal catalysts to improve reaction efficiency and selectivity, particularly in cross-coupling reactions.

The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a promising candidate in materials science, where it can be used as a precursor for advanced materials with tailored electronic properties. For instance, the trifluoromethyl group can contribute to increased electron deficiency in aromatic systems, which is desirable in applications such as organic electronics.

In conclusion, 1-bromo-1-(4-iodo-3-(trifluoromethyl)phenyl)propan-2-one (CAS No: 1806575-23-4) is a multifaceted compound with significant potential in various fields. Its complex structure provides a platform for innovative research and development, driving advancements in both academic and industrial sectors.